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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
dosimetry calculations related to Fibroblast Activation Protein (FAP)-targeted
radiopharmaceuticals. This document is intended to guide researchers, scientists, and drug
development professionals in understanding, planning, and executing dosimetry studies for this
promising class of therapeutic and diagnostic agents.

Introduction

Fibroblast Activation Protein (FAP) has emerged as a compelling target in oncology.[1][2][3]
Expressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a
majority of solid tumors, FAP has low expression in healthy adult tissues, making it an attractive
target for delivering cytotoxic radiation with high tumor specificity.[1][3][4] A variety of FAP-
inhibitor (FAPI) based radiopharmaceuticals are in development, necessitating standardized
and accurate dosimetry to ensure their safe and effective clinical translation.[5][6][7] This
document outlines the key considerations, experimental protocols, and data interpretation for
the dosimetry of FAP-targeted radiopharmaceuticals.

Data Presentation: Quantitative Dosimetry Data
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The following tables summarize the quantitative dosimetry data from clinical studies of various
FAP-targeted radiopharmaceuticals. These tables are designed for easy comparison of
absorbed doses in critical organs and tumors, as well as the total-body effective dose.

Table 1: Dosimetry of 8Ga-Labeled FAP Inhibitors

Mean
Radiopharmac Absorbed Effective Dose
eutical Organ Dose (mSv/IMBQq) Reference
(mGy/MBq)
68Ga-FAPI-02 - - 1.80E-02 [3][8]
%8Ga-FAPI-04 - - 1.64E-02 [3][8]
68Ga-FAPI-46 Bladder Wall 4.83E-02 2.41E-03 [2][4][9][10][11]
Kidneys 1.60E-02 - [4]
Heart Wall 1.11E-02 - [4]
Liver 1.01E-02 - [4]
Uterus 9.54E-03 - [4]
Ovaries - 1.15E-03 [21141191[10][11]
Red Marrow - 8.49E-04 [21[41190[10][1 1]
Total Body 5.82E-03 7.80E-03 [4][9]
68Ga-FAP-2286 Bladder Wall 9.98E-02 - [12][13]
Kidneys 4.31E-02 - [12]
Liver 2.23E-02 - [12]
Spleen 7.90E-03 - [12]
Total Body - 1.16E-02 [12][13]

Table 2: Dosimetry of Therapeutic FAP-Targeted Radiopharmaceuticals
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Radiopharmaceutic Mean Absorbed
Organ/Tumor Reference
al Dose (Gy/GBQq)
177 y-FAP-2286 Kidneys 1.0+0.6 [14][15][16]
Red Marrow 0.05+£0.02 [14][15][16]
Bone Metastases 3.0£27 [14][15][16]
Whole Body Effective
0.07 +0.02 [14][15][16]
Dose
90Y.FAPI-46 Kidney 0.53 [17]
Bone Marrow 0.04 [17]
Liver <0.14 [17]
Lung <0.14 [17]

Experimental Protocols

This section details the methodologies for key experiments in the dosimetry of FAP-targeted

radiopharmaceuticals, based on published clinical studies.

Protocol 1: Clinical Dosimetry of ©8Ga-FAPI-46 PETICT

Objective: To determine the biodistribution and estimate the radiation dosimetry of ¢8Ga-FAPI-

46 in cancer patients.[4]

Methodology:

Patient Population: Recruit patients with various types of cancer.[4]

» Radiopharmaceutical Administration: Administer an intravenous injection of 214 to 246 MBq

of 63Ga-FAPI-46.[4]

e Imaging Schedule: Perform serial PET/CT scans at three time points post-injection: 10

minutes, 1 hour, and 3 hours.[2][4][10][11]

e Image Acquisition:
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o Use a PET/CT scanner (e.g., Biograph mCT Flow).[4]
o Acquire whole-body scans from the vertex to the mid-thigh.

o Perform a low-dose CT scan for attenuation correction.

e Image Analysis and Dosimetry Calculation:

o Delineate source organs (kidneys, bladder, liver, heart, spleen, bone marrow, and others)
on the CT images.[2][4][10]

o Quantify the activity in each source organ at each time point to generate time-activity
curves.

o Use software such as OLINDA/EXM to fit the kinetic organ activity data and calculate time-
integrated activity coefficients and residence times.[2][4][10][11]

o Calculate organ-absorbed doses and the total-body effective dose using the MIRD
formalism.[4]

Protocol 2: Clinical Dosimetry of *’7Lu-FAP-2286
Therapy

Obijective: To evaluate the feasibility, biodistribution, and preliminary dosimetry of ’’Lu-FAP-
2286 in patients with advanced adenocarcinomas.[14][15]

Methodology:

» Patient Selection: Patients with advanced adenocarcinomas with confirmed uptake on a prior
68Ga-FAP-2286 or ®8Ga-FAPI-04 PET/CT.[15]

» Radiopharmaceutical Administration: Administer a therapeutic activity of ’’Lu-FAP-2286
(ranging from 2.4 to 9.9 GBQ).[14][15]

e Imaging Schedule:

o Acquire whole-body scans and SPECT/CT at multiple time points post-injection (e.g., 72
hours to 10 days).[14]
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e Dosimetry Calculation:
o Determine the effective half-lives in the whole body, kidneys, and tumor lesions.[14]

o Calculate the mean absorbed doses for critical organs like the kidneys and red marrow, as
well as for tumor lesions.[14][15][16]

o The whole-body effective dose is also determined.[14][15]

Protocol 3: Dosimetry of °°Y-FAPI-46 Radioligand
Therapy

Objective: To assess the safety and dosimetry of °°Y-FAPI-46 radioligand therapy in patients
with advanced cancers.[17]

Methodology:

o Patient Eligibility: Patients with progressive metastatic malignancy, exhaustion of standard
therapies, and high FAP expression (SUVmax = 10 in >50% of tumors).[17]

e Imaging and Dosimetry:

o Perform Bremsstrahlung scintigraphy within 24 hours after therapy administration to
visualize systemic distribution and tumor uptake.[17]

o Bone Marrow Dosimetry: Use the blood-based method by drawing blood samples at fixed
intervals (0.5, 1, 2, 4, 24, 36, and 48 hours post-injection).[17]

o Tumor and Kidney Dosimetry: Acquire PET images at multiple time points (0.5, 3, and 18—
24 hours post-injection).[17]

o Calculate absorbed doses by integrating a mono-exponential fit function over time.[17]

Visualizations
FAP Signaling Pathways in Cancer
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Fibroblast Activation Protein influences several signaling pathways that promote tumor growth,
invasion, and immunosuppression.[18][19] Key affected pathways include PI3K/AKT,

RAS/ERK, and STAT3 signaling.[18][19][20]
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Caption: FAP signaling pathways in the tumor microenvironment.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7487063/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.648187/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7487063/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.648187/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1068405/full
https://www.benchchem.com/product/b15606664?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Experimental Workflow for Clinical Dosimetry

The general workflow for patient-specific dosimetry in radiopharmaceutical therapy involves
several key steps, from radiopharmaceutical administration to dose calculation and treatment

planning.

Radiopharmaceutical

Administration

Serial Quantitative Imaging
(PET/CT or SPECT/CT)

Y

Organ and Tumor
Volume Delineation

Time-Activity Curve
Generation

Time-Integrated Activity
Calculation

Absorbed Dose Calculation
(e.g., OLINDA/EXM)

Treatment Planning/
Response Assessment

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15606664?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: General experimental workflow for clinical dosimetry.

Logical Relationships in Dosimetry Calculations

The calculation of absorbed dose is dependent on several interconnected factors, including the
administered activity, the physical decay of the radionuclide, and the biological clearance of the
radiopharmaceutical.
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Caption: Logical relationships in dosimetry calculation variables.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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